3-Amino-5-(methylamino)isothiazole-4-carbonitrile
Overview
Description
3-Amino-5-(methylamino)isothiazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. This compound is also known by its chemical name, AMIT, and has a molecular weight of 170.2 g/mol.
Mechanism Of Action
The mechanism of action of 3-Amino-5-(methylamino)isothiazole-4-carbonitrile involves its ability to inhibit certain enzymes and proteins in the body. Specifically, it has been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation. This inhibition can lead to a decrease in cell proliferation and an increase in cell death, making it a potential target for cancer therapy.
Biochemical And Physiological Effects
The biochemical and physiological effects of 3-Amino-5-(methylamino)isothiazole-4-carbonitrile are still being studied. However, it has been shown to have a cytotoxic effect on cancer cells, which makes it a potential candidate for cancer therapy. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain.
Advantages And Limitations For Lab Experiments
The advantages of using 3-Amino-5-(methylamino)isothiazole-4-carbonitrile in lab experiments include its ability to inhibit certain enzymes and proteins, making it a potential target for drug development. Additionally, its cytotoxic effect on cancer cells makes it a potential candidate for cancer therapy. However, the limitations of using AMIT in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for the study of 3-Amino-5-(methylamino)isothiazole-4-carbonitrile. One potential direction is its use in the development of new drugs for the treatment of cancer and Alzheimer's disease. Additionally, further studies are needed to determine its safety and efficacy in humans. Other potential directions include the study of its mechanism of action and its potential use as a building block in the synthesis of other compounds.
Synthesis Methods
The synthesis of 3-Amino-5-(methylamino)isothiazole-4-carbonitrile can be achieved through several methods, including the reaction of 3-aminothiophene-2-carbonitrile with methylamine in the presence of a catalyst. Another method involves the reaction of 3-amino-1,2,4-triazole with thioamide followed by the addition of methylamine.
Scientific Research Applications
The scientific research application of 3-Amino-5-(methylamino)isothiazole-4-carbonitrile is vast and includes its potential use as a building block in the synthesis of other compounds. It is also used in the development of new drugs due to its ability to inhibit certain enzymes and proteins. Additionally, AMIT has been studied for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease.
properties
IUPAC Name |
3-amino-5-(methylamino)-1,2-thiazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4S/c1-8-5-3(2-6)4(7)9-10-5/h8H,1H3,(H2,7,9) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBSAZZIAMNXTFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C(=NS1)N)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4S |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.20 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-5-(methylamino)isothiazole-4-carbonitrile | |
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